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Compound of Interest

3-Aminocyclobutanol
Compound Name:
hydrochloride

Cat. No.: B2644436

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical properties, synthesis, and safety
information for 3-Aminocyclobutanol hydrochloride. This compound is a valuable
cyclobutane derivative used as a versatile building block and key intermediate in organic
synthesis, particularly for the development of novel pharmaceutical compounds.[1] Due to its
amino and alcohol functional groups, it facilitates the creation of diverse and complex
molecular structures.[1]

It is important to note that 3-Aminocyclobutanol hydrochloride exists as stereoisomers,
primarily cis and trans configurations. The available data often pertains to a specific isomer or
an unspecified mixture. This guide will specify the isomer when the information is available.

Chemical and Physical Properties

3-Aminocyclobutanol hydrochloride typically appears as a white or off-white solid.[1] The
hydrochloride salt form enhances its stability and solubility in polar solvents, making it easier to
handle and store compared to its free base.[1]

Chemical Identifiers

The following table summarizes the key chemical identifiers for 3-Aminocyclobutanol
hydrochloride and its common isomers.
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Property Value Isomer Source
CAS Number 1036260-25-9 Unspecified [2]
1219019-22-3 cis [1][3]
1205037-95-1 trans [41[5]
Molecular Formula CaH10CINO All [3]
Molecular Weight 123.58 g/mol All [1][3]
InChl Key XUMSHCRPQCZRGX Unspecified

-UHFFFAOYSA-N
SMILES CIL.NC1CC(C1)O Unspecified

Physical Properties

Comprehensive quantitative physical data for 3-Aminocyclobutanol hydrochloride is not

widely available in public literature. Many properties are listed as not applicable or have not

been determined.

Property Value Source

Appearance White or off-white solid [1]

Melting Point Data not available [1][5]

Boiling Point Data not available [1][5]

Flash Point Not applicable

Solubility Enhanceé solubility in polar o
solvents like water

Density Data not available [1]

Synthesis and Reactivity

As a bifunctional molecule, 3-Aminocyclobutanol hydrochloride's reactivity is characterized

by its primary amine and secondary alcohol groups. It serves as a precursor for creating
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specialty chemicals and is a key intermediate in the synthesis of various pharmaceutical
compounds, including Tyk2 inhibitors.[1][6]

Experimental Protocol: Synthesis of trans-3-
Aminocyclobutanol

The following protocol is an adapted methodology for the synthesis of the free base, trans-3-
aminocyclobutanol, from a cis-precursor, as described in patent CN112608243A.[6] The final
hydrochloride salt can be obtained by treating the free base with hydrochloric acid.

Step 1: Mitsunobu Reaction for Stereochemical Inversion

¢ cis-3-dibenzyl amino butyl alcohol and a carboxylic acid are reacted in the presence of a
condensing agent (e.g., DIAD or DEAD and a phosphine like PPhs).

e This reaction inverts the stereochemistry at the hydroxyl-bearing carbon, resulting in the
formation of a trans-3-dibenzyl amino butyl carboxylate ester.[6]

Step 2: Alkaline Hydrolysis
e The resulting trans-ester is hydrolyzed under alkaline conditions.

e A solution of sodium hydroxide or potassium hydroxide is used to cleave the ester bond,
yielding trans-3-dibenzyl cyclobutanol.[6]

Step 3: Catalytic Hydrogenation (Debenzylation)

» The protective benzyl groups are removed from the trans-3-dibenzyl cyclobutanol via
catalytic hydrogenation.

e Procedure: 100g of trans-3-dibenzylcyclobutanol is dissolved in 2000mL of an alcohol
solvent such as isopropanol or methanol. 10g of a catalyst, typically 10% Palladium on
Carbon (Pd/C) or Palladium Hydroxide, is added to the solution in a hydrogenation reactor.

[6]

e The reactor is purged with nitrogen and then pressurized with hydrogen gas to 1.0-1.2 MPa.
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e The reaction mixture is heated to 30-45°C and stirred for approximately 24 hours.[6]

e Upon completion, the catalyst is removed by filtration. The filtrate is concentrated under
reduced pressure to yield the crude product, which can be purified by rectification to obtain
pure trans-3-aminocyclobutanol.[6]

Visualizations

The following diagrams illustrate the synthetic workflow and the isomeric relationships of 3-
Aminocyclobutanol.

Synthetic Workflow for trans-3-Aminocyclobutanol

cis-3-Dibenzyl Mitsunobu Reaction trans-3-Dibenzyl trans-3-Dibenzyl trans-3-Aminocyclobutanol
Aminocyclobutanol (Stereo-inversion) Aminocyclobutyl Ester Aminocyclobutanol (Final Product)

Click to download full resolution via product page

Caption: A diagram illustrating the multi-step synthesis of trans-3-aminocyclobutanol.
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Isomeric Relationships

3-Aminocyclobutanol
(Core Structure)

+ HCI

Hydrochloride Salts

cis-3-Aminocyclobutanol HCI trans-3-Aminocyclobutanol HCI

Click to download full resolution via product page

Caption: Relationship between the core structure, isomers, and their hydrochloride salts.

Spectral Data

While detailed spectral analyses such as *H NMR, 3C NMR, or Mass Spectrometry for 3-
Aminocyclobutanol hydrochloride are not readily available in public databases, spectral data
for the free base form (trans-3-aminocyclobutanol) has been reported.[7] Researchers requiring
specific spectral data for the hydrochloride salt should perform their own analyses upon
acquisition of the material.

Safety and Handling

3-Aminocyclobutanol hydrochloride is classified as harmful if swallowed.[8] Standard
laboratory safety protocols should be followed when handling this compound.

GHS Hazard Information
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Category Information Source
Pictogram GHSO07 (Exclamation Mark)

Signal Word Warning

Hazard Statements H302: Harmful if swallowed

Hazard Class Acute Toxicity 4 (Oral)

Handling and Storage

o Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Use
only in a well-ventilated area and wear appropriate personal protective equipment (PPE),
including gloves and safety glasses. Do not eat, drink, or smoke when using this product.
Wash hands thoroughly after handling.[3][4][9]

» Storage: Store in a cool, dry, and well-ventilated place.[3][4] Keep the container tightly
closed. For long-term stability, it is recommended to store under an inert gas (Nitrogen or
Argon) at 2-8°C.[1]

e First Aid:
o If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[4][10]

o If on Skin: Wash off with plenty of soap and water. If skin irritation occurs, get medical
advice.[4][10]

o If Inhaled: Remove person to fresh air and keep comfortable for breathing.[4]

o If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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